2-[4-(3,4-difluorobenzyl)-1-(4-methoxy-2,3-dimethylbenzyl)-2-piperazinyl]ethanol

• IUPAC Name: 2-[4-[(3,4-difluorophenyl)methyl]-1-[(4-methoxy-2,3-dimethylphenyl)methyl]piperazin-2-yl]ethanol
• InChI: InChI=1S/C23H30F2N2O2/c1-16-17(2)23(29-3)7-5-19(16)14-27-10-9-26(15-20(27)8-11-28)13-18-4-6-21(24)22(25)12-18/h4-7,12,20,28H,8-11,13-15H2,1-3H3
• InChI Key: BWTYEMKWFDGXCF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1C)OC)CN2CCN(CC2CCO)CC3=CC(=C(C=C3)F)F
• Molecular Formula: C23H30F2N2O2
• Molecular Weight: 404.5 g/mol

Description

2-[4-(3,4-difluorobenzyl)-1-(4-methoxy-2,3-dimethylbenzyl)-2-piperazinyl]ethanol is a chemical compound that has gained significant attention in the field of scientific research. This compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential applications in laboratory experiments. In

Mechanism of Action

The exact mechanism of action of 2-[4-(3,4-difluorobenzyl)-1-(4-methoxy-2,3-dimethylbenzyl)-2-piperazinyl]ethanol is not fully understood. However, it has been suggested that this compound acts as a dopamine D2 receptor antagonist and a serotonin 5-HT1A receptor agonist. This dual mechanism of action may contribute to its antipsychotic, anxiolytic, and antidepressant-like effects.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. It has been found to decrease the levels of dopamine and norepinephrine in the prefrontal cortex, which may contribute to its antipsychotic effects. This compound has also been found to increase the levels of serotonin in the prefrontal cortex, which may contribute to its anxiolytic and antidepressant-like effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-[4-(3,4-difluorobenzyl)-1-(4-methoxy-2,3-dimethylbenzyl)-2-piperazinyl]ethanol in laboratory experiments is its potential use in the treatment of various neurological disorders. However, one of the limitations of using this compound is its limited solubility in water, which may affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for research on 2-[4-(3,4-difluorobenzyl)-1-(4-methoxy-2,3-dimethylbenzyl)-2-piperazinyl]ethanol. One direction is to further investigate its mechanism of action and its potential use in the treatment of various neurological disorders. Another direction is to study its pharmacokinetics and bioavailability in order to optimize its use in laboratory experiments. Additionally, future research may focus on developing more efficient and cost-effective methods for synthesizing this compound.

Synthesis Methods

The synthesis of 2-[4-(3,4-difluorobenzyl)-1-(4-methoxy-2,3-dimethylbenzyl)-2-piperazinyl]ethanol has been achieved using various methods. One of the most commonly used methods involves the reaction of 3,4-difluorobenzyl chloride with 4-methoxy-2,3-dimethylbenzylamine to form the intermediate 4-(3,4-difluorobenzyl)-1-(4-methoxy-2,3-dimethylbenzyl)piperazine. This intermediate is then reacted with ethylene oxide to form the final product, this compound.

Scientific Research Applications

2-[4-(3,4-difluorobenzyl)-1-(4-methoxy-2,3-dimethylbenzyl)-2-piperazinyl]ethanol has been studied for its potential applications in scientific research. It has been found to exhibit antipsychotic, anxiolytic, and antidepressant-like effects in animal models. This compound has also been studied for its potential use in the treatment of various neurological disorders such as schizophrenia, bipolar disorder, and anxiety disorders.